2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-3-(3-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H25N3O3S2/c1-27-16-8-6-7-15(13-16)24-20(26)19-17(9-12-28-19)22-21(24)29-14-18(25)23-10-4-2-3-5-11-23/h6-8,13H,2-5,9-12,14H2,1H3
• InChI Key: UUJMCKSKJCIRSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCCCCC4
• Molecular Formula: C21H25N3O3S2
• Molecular Weight: 431.6 g/mol
• CAS No.: 877654-78-9

Description

The compound 2-((2-(azepan-1-yl)-2-oxoethyl)thio)-3-(3-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a thienopyrimidinone derivative characterized by a bicyclic thieno[3,2-d]pyrimidin-4-one core substituted with a 3-methoxyphenyl group at position 3 and a 2-(azepan-1-yl)-2-oxoethylthio moiety at position 2.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of the target compound and its analogs:

Key Comparative Insights:

Substituent Effects on Physicochemical Properties :

• Polarity : Hydroxyphenyl-substituted analogs (e.g., 3b ) exhibit higher melting points (303–304°C) compared to methoxy derivatives (e.g., 3a , 148–150°C), suggesting stronger intermolecular hydrogen bonding .
• Lipophilicity : The target compound’s azepane ring likely increases lipophilicity compared to morpholine-containing analogs (e.g., ECHEMI-686770-06-9), which may enhance membrane permeability but reduce aqueous solubility .

Synthetic Accessibility :

• N-Methylation (e.g., 3a ) and O-demethylation (e.g., 3b ) are common post-cyclization modifications, achieving moderate yields (48–57%) .
• Thioether side chains (as in the target compound) are typically introduced via nucleophilic displacement of chlorinated intermediates or alkylation with bromoacetamide derivatives .

Structure-Activity Relationship (SAR) Considerations :

• Electron-Donating Groups : Methoxy (e.g., 3a ) and methyl groups (e.g., ECHEMI-686772-00-9) may stabilize aromatic interactions in target binding .
• Heterocyclic Side Chains : Azepane’s larger ring size versus morpholine (ECHEMI-686770-06-9) could alter steric interactions in enzymatic pockets .

Limitations in Data :

• Biological activity data (e.g., cytotoxicity, enzyme inhibition) for the target compound and its analogs are absent in the provided evidence, highlighting a critical research gap.
• Melting points and yields for ECHEMI compounds are unspecified, limiting direct comparability .